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Compound of Interest

Compound Name: 6,8-Dihydroxyoctanoic acid
CAS No.: 74903-53-0
Cat. No.: B3330829

Get Quote

Executive Summary

This guide provides a rigorous technical comparison between 6,8-dimercaptooctanoic acid
(Dihydrolipoic Acid, DHLA) and its diol analog, 6,8-dihydroxyoctanoic acid (DHLA-OH).

While these molecules share an identical carbon backbone, the substitution of sulfur (thiol) with
oxygen (hydroxyl) fundamentally alters their bio-reactivity. DHLA is a potent redox cofactor, a
soft metal chelator, and a high-affinity nucleophile capable of scavenging electrophilic lipid
peroxidation products. In contrast, DHLA-OH is redox-inert under physiological conditions,
possesses negligible nucleophilicity at neutral pH, and exhibits significantly higher
hydrophilicity.

In experimental designs, DHLA-OH serves as the critical "negative control" to validate thiol-
dependent mechanisms, specifically distinguishing redox/nucleophilic activity from non-specific
steric or polarity effects.
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Chemical Structure & Fundamental Properties

The primary differentiator is the heteroatom substitution at positions 6 and 8. This dictates

acidity (pKa), lipophilicity (LogP), and oxidation potential.

6,8-Dimercaptooctanoic

6,8-Dihydroxyoctanoic

Property Acid (DHLA) Acid (DHLA-OH)
Structure Dithiol (Reduced Lipoic Acid) Diol (Hydroxyl analog)
Molecular Weight 208.34 g/mol 176.21 g/mol

pKa (Carboxyl) ~4.8 ~4.8

pKa (Side Chain)

~9.6, ~10.7 (Thiol -SH)

~15-16 (Hydroxyl -OH)

lonization at pH 7.4

Partial Thiolate (

) formation

Fully Protonated Hydroxy! (

)

LogP (Octanol/Water)

~2.25 (Lipophilic)

~0.39 (Hydrophilic)

Redox Potential (

)

-0.32 V (DHLAJ/LA couple)

Redox Inert (in biological

range)

Nucleophilicity

High (Soft Nucleophile)

Low (Hard Nucleophile)

Structural Visualization
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6,8-Dihydroxyoctanoic Acid (DHLA-OH)

HO-CH2-CH2-CH(OH)-(CH2)4-COOH
(Diol)
Redox Inert

6,8-Dimercaptooctanoic Acid (DHLA)

HS-CH2-CH2-CH(SH)-(CH2)4-COOH
(Dithiol)
Reactive Nucleophile

Click to download full resolution via product page

Caption: Structural comparison highlighting the reactive dithiol moiety of DHLA versus the inert
diol moiety of DHLA-OH.

Reactivity Profile 1: Redox Biology

The defining characteristic of DHLA is its ability to undergo reversible oxidation to Lipoic Acid
(LA), forming a stable 5-membered disulfide ring (1,2-dithiolane). This cycle allows DHLA to
regenerate other antioxidants (Vitamin C, E) and modulate cellular redox status.

DHLA-OH cannot mimic this cycle. Oxidation of the 1,3-diol to a cyclic peroxide (1,2-dioxolane)
is thermodynamically unfavorable and does not occur under physiological conditions.

The Lipoic Acid Redox Cycle vs. Diol Blockade
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Caption: DHLA participates in a reversible redox loop essential for mitochondrial function and
antioxidant defense. DHLA-OH is excluded from this cycle.

Reactivity Profile 2: Nucleophilicity & Electrophile
Scavenging

At physiological pH (7.4), the thiol groups of DHLA (pKa ~9.6/10.7) exist in equilibrium with
their thiolate anions (

). Thiolates are potent soft nucleophiles that react rapidly with soft electrophiles via Michael
addition.

o Target: Lipid peroxidation products like 4-Hydroxynonenal (4-HNE) and Acrolein.
o DHLA Mechanism: S-alkylation (irreversible scavenging).

o DHLA-OH Mechanism: The hydroxyl groups (pKa ~16) are fully protonated and act as hard
nucleophiles. They do not react with Michael acceptors in agueous environments.

Experimental Implication
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If a biological effect (e.g., neuroprotection against oxidative stress) is observed with DHLA but
abolished with DHLA-OH, the mechanism is confirmed to be thiol-dependent scavenging rather
than simple steric receptor binding.

Reactivity Profile 3: Metal Chelation

DHLA is a chelator of clinical significance (e.g., in heavy metal poisoning). It binds metals
through the "Soft Acid" (Metal) - "Soft Base" (Sulfur) interaction.

o DHLA: Binds

(Soft metals) and

(Borderline). It often forms stable bidentate complexes.

o DHLA-OH: Oxygen is a "Hard Base". It has poor affinity for soft metals. It may weakly bind
hard cations (

) but is ineffective at sequestering heavy metals.

Experimental Protocols

To validate these differences in your own laboratory, use the following self-validating protocols.

Protocol A: Ellman’s Assay (Thiol Validation)

Purpose: To quantitate reactive thiols and prove the inertness of the diol analog.

o Reagent Preparation: Dissolve 4 mg of Ellman’s Reagent (DTNB) in 1 mL of Phosphate
Buffer (0.1 M, pH 8.0).
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o Sample Prep: Prepare 1 mM solutions of DHLA and DHLA-OH in buffer.

e Reaction: Mix 50 pL of sample with 950 pL of DTNB solution. Incubate for 5 minutes at room
temperature.

e Readout: Measure Absorbance at 412 nm.
o DHLA Result: Strong Yellow Color (Formation of TNB

). Absorbance > 1.0.

o DHLA-OH Result: Clear/Colorless. Absorbance ~ 0 (Baseline).

Protocol B: Copper(ll) Reduction Assay

Purpose: To demonstrate redox activity.
o Concept: DHLA reduces

to
, Wwhich can be detected by Bathocuproine Disulfonic Acid (BCS), a specific
chelator.

e Method:
o Mix 50 uM

and 200 uM BCS in PBS.

o Add 100 uM of test compound (DHLA or DHLA-OH).
e Readout: Measure Absorbance at 480 nm (Orange complex).
o DHLA: Rapid increase in A480 (Reduces Cu).

o DHLA-OH: No change in A480 (Cannot reduce Cu).

Protocol C: 4-HNE Scavenging (HPLC/LC-MS)
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Purpose: To test nucleophilic scavenging.

Incubation: Incubate 50 uM 4-HNE with 500 pM of DHLA or DHLA-OH in Phosphate Buffer
(pH 7.4, 37°C) for 60 minutes.

Analysis: Inject onto C18 Reverse Phase HPLC (Detection UV 220nm) or LC-MS.
Result:

o DHLA: Disappearance of 4-HNE peak; appearance of DHLA-HNE adduct peaks (Michael
addition products).

o DHLA-OH: 4-HNE peak remains unchanged; no adducts formed.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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